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Abstract
Acetylenic alcohols, organic compounds possessing both a hydroxyl (-OH) group and a

carbon-carbon triple bond (C≡C), represent a cornerstone in the edifice of modern organic

chemistry. Their journey from a laboratory curiosity in the early 20th century to indispensable

building blocks in diverse industries is a testament to the power of chemical innovation. This in-

depth guide provides a comprehensive exploration of the history, discovery, and evolving

synthetic methodologies of acetylenic alcohols. It further delves into their wide-ranging

applications, from the synthesis of life-saving pharmaceuticals to the protection of industrial

infrastructure. This document is designed to serve as a technical resource for professionals

engaged in chemical research, development, and application.

Historical Milestones: The Dawn of Acetylenic
Alcohol Chemistry
The genesis of acetylenic alcohol chemistry can be traced back to the foundational work of two

pioneering chemists who, through their distinct approaches, unlocked the potential of acetylene

as a reactive chemical feedstock.

The Favorskii Reaction: A Foundational Discovery
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In the early 1900s, the Russian chemist Alexei Yevgrafovich Favorskii made a seminal

discovery that would lay the groundwork for acetylenic alcohol synthesis.[1] His work

demonstrated that terminal alkynes could react with carbonyl compounds, such as aldehydes

and ketones, in the presence of a strong base to form acetylenic alcohols.[1][2] This

nucleophilic addition reaction, now known as the Favorskii reaction, proceeds through the in-

situ formation of a metal acetylide, which then attacks the electrophilic carbonyl carbon.[1]

Experimental Protocol: The Classic Favorskii Reaction

Objective: Synthesis of 2-methyl-3-butyn-2-ol from acetone and acetylene.

Materials:

Acetone

Acetylene gas

Potassium hydroxide (KOH)

Anhydrous ether (solvent)

Dry ice/acetone bath for cooling

Procedure:

A suspension of powdered potassium hydroxide in anhydrous ether is prepared in a three-

necked flask equipped with a stirrer, gas inlet, and condenser.

The flask is cooled to a low temperature (e.g., -70°C) using a dry ice/acetone bath.

Acetylene gas is bubbled through the stirred suspension to form potassium acetylide.

A solution of acetone in anhydrous ether is added dropwise to the reaction mixture.

The reaction is stirred for several hours at low temperature.

The reaction is quenched by the slow addition of water.
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The product, 2-methyl-3-butyn-2-ol, is isolated from the organic layer by extraction and

purified by distillation.[1]

Reppe Chemistry: Industrialization of Acetylene
Reactions
While the Favorskii reaction was a significant academic achievement, it was the German

chemist Walter Reppe at BASF who revolutionized the field by developing methods for the

safe, large-scale industrial use of acetylene.[3][4] In the 1920s and 1930s, Reppe pioneered

high-pressure reactions using heavy metal acetylides, particularly copper acetylide, as

catalysts.[5] This "Reppe Chemistry" enabled the efficient synthesis of key acetylenic alcohols,

such as propargyl alcohol (from acetylene and formaldehyde) and 2-butyne-1,4-diol (from

acetylene and two equivalents of formaldehyde).[6][7] Reppe's work transformed acetylene

from a hazardous laboratory chemical into a versatile and fundamental building block for the

chemical industry.[3][4]

Caption: Reppe's catalytic synthesis of key acetylenic alcohols.

Synthesis and Reactivity: The Chemical Core
The dual functionality of acetylenic alcohols—the nucleophilic hydroxyl group and the reactive

triple bond—makes them highly versatile intermediates in organic synthesis.

Modern Synthetic Approaches
Beyond the classical methods, contemporary organic synthesis has introduced more refined

and selective techniques for preparing acetylenic alcohols:

Organometallic Additions: The use of Grignard reagents and organolithium compounds

provides a reliable and general route for the laboratory-scale synthesis of a wide array of

acetylenic alcohols.

Catalytic Alkynylation: Modern catalytic systems, often employing metals like zinc, titanium,

or indium, facilitate the addition of terminal alkynes to carbonyls under milder conditions and

with greater functional group tolerance.[8]
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Use of Calcium Carbide: Recent innovations have explored the use of calcium carbide as an

inexpensive and readily available acetylene source for the synthesis of propargyl alcohols,

offering a more sustainable approach.[9]

Key Chemical Transformations
The rich reactivity of acetylenic alcohols allows for their conversion into a multitude of other

valuable chemical entities:

Reduction: The triple bond can be selectively hydrogenated to a double bond (alkenyl

alcohols) or fully saturated to a single bond (alkanols).

Rearrangements: Under acidic conditions, propargyl alcohols can undergo the Meyer-

Schuster rearrangement to form α,β-unsaturated carbonyl compounds.[1]

Coupling Reactions: The terminal alkyne moiety can participate in various carbon-carbon

bond-forming reactions, such as the Sonogashira, Glaser, and Cadiot-Chodkiewicz

couplings.

Protection: The reaction with acetone can be used to protect the terminal alkyne as a 2-

hydroxyprop-2-yl group, which can be later removed in a retro-Favorskii reaction.[1]

Caption: Key reaction pathways of acetylenic alcohols.

Industrial and Scientific Applications
The unique chemical properties of acetylenic alcohols have led to their widespread adoption in

a diverse range of applications.[10][11]

Corrosion Inhibition
Propargyl alcohol and its derivatives are highly effective corrosion inhibitors, particularly for

metals in acidic environments.[12][13][14] They function by adsorbing onto the metal surface,

forming a protective film that acts as a barrier against corrosive agents.[12][13] The interaction

is thought to involve the π-electrons of the triple bond bonding with the d-orbitals of the metal.

[15] Some studies suggest that the molecules may also polymerize on the surface, further

enhancing the protective layer.[15]
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Application Area Function Mechanism

Metal Pickling
Prevents acid attack on the

base metal
Adsorption and film formation

Oil & Gas Industry

Protects pipelines and

equipment from acidic

corrosion

Forms a stable protective layer

on metal surfaces[13][14]

Electroplating
Acts as a brightener and

leveling agent

Influences crystal growth

during deposition[16][17]

Chemical Synthesis and Materials Science
Acetylenic alcohols are crucial intermediates in the synthesis of a vast array of chemical

products.[18]

Pharmaceuticals and Agrochemicals: They are key building blocks in the synthesis of

vitamins (e.g., Vitamin B6), pharmaceuticals, and pesticides.[6][16][19]

Polymers and Resins: 2-Butyne-1,4-diol is a vital precursor for producing 1,4-butanediol,

which is then used to manufacture polyurethanes, plastics, and synthetic fibers.[6][16] It is

also used in the synthesis of polyester resins and high-performance foams.

Coatings and Additives: Their surfactant-like properties make them useful as leveling and

anti-foaming agents in paints and coatings.[10][11]

Conclusion and Future Outlook
From the pioneering explorations of Favorskii and Reppe to their current status as

indispensable industrial chemicals, acetylenic alcohols have had a profound impact on the

chemical sciences. Ongoing research continues to uncover novel catalytic systems for their

synthesis and expand their application into new frontiers of materials science and medicine.

The versatility and reactivity inherent in their structure ensure that acetylenic alcohols will

remain a subject of academic and industrial interest for the foreseeable future, driving

innovation in sustainable synthesis and the development of advanced materials and

therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Favorskii reaction - Wikipedia [en.wikipedia.org]

2. econferencezone.org [econferencezone.org]

3. basf.com [basf.com]

4. osti.gov [osti.gov]

5. Walter Reppe - Wikipedia [en.wikipedia.org]

6. nbinno.com [nbinno.com]

7. Acetylene - Wikipedia [en.wikipedia.org]

8. in-academy.uz [in-academy.uz]

9. Synthesis of acetylenic alcohols with calcium carbide as the acetylene source - Green
Chemistry (RSC Publishing) [pubs.rsc.org]

10. fcad.com [fcad.com]

11. watson-int.com [watson-int.com]

12. rawsource.com [rawsource.com]

13. rawsource.com [rawsource.com]

14. 首页 [baischem.com]

15. content.ampp.org [content.ampp.org]

16. atamankimya.com [atamankimya.com]

17. 2-Butyne-1,4-diol, CAS 110-65-6,C4H6O2 [mallakchemicals.com]

18. chemicals.basf.com [chemicals.basf.com]

19. idpublications.org [idpublications.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1582671?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Favorskii_reaction
https://econferencezone.org/index.php/ecz/article/download/76/66/75
https://www.basf.com/cn/en/media/BASF-Information/Innovation/Acetylene-cornerstone-of-a-firm-foundation
https://www.osti.gov/etdeweb/servlets/purl/22176040/1000
https://en.wikipedia.org/wiki/Walter_Reppe
https://www.nbinno.com/?news/gp-2-butyne-14-diol-comprehensive-overview-and-applications
https://en.wikipedia.org/wiki/Acetylene
https://in-academy.uz/index.php/ejar/article/download/36291/23250/37816
https://pubs.rsc.org/en/content/articlelanding/2013/gc/c3gc41269e
https://pubs.rsc.org/en/content/articlelanding/2013/gc/c3gc41269e
https://www.fcad.com/acetylenic-alcohols-emerging-opportunities-and-watsons-competitive-edge/
https://www.watson-int.com/acetylenic-alcohols-emerging-opportunities-and-watsons-competitive-edge/
https://rawsource.com/propargyl-alcohol-explored-versatile-uses-and-critical-insights/
https://rawsource.com/propargyl-alcohol-in-corrosion-inhibitors/
http://baischem.com/newsDetail?id=22
https://content.ampp.org/corrosion/article/46/5/354/5231/Effect-of-Propargyl-Alcohol-on-Corrosion-and
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11337
https://www.mallakchemicals.com/metal-finishing-chemicals/2-butyne-1-4-diol-c4h6o2-cas-no-110-65-6.html
https://chemicals.basf.com/global/en/Intermediates/Product_groups/acetylenic-alcohols
https://www.idpublications.org/wp-content/uploads/2020/04/Full-Paper-SYNTHESIS-OF-AROMATIC-ACETYLENE-ALCOHOLS-AND-THEIR-VINYL-ETHERS-BY-VARIOUS-METHODS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Technical Guide to the History, Synthesis, and
Applications of Acetylenic Alcohols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582671#history-and-discovery-of-acetylenic-
alcohols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1582671#history-and-discovery-of-acetylenic-alcohols
https://www.benchchem.com/product/b1582671#history-and-discovery-of-acetylenic-alcohols
https://www.benchchem.com/product/b1582671#history-and-discovery-of-acetylenic-alcohols
https://www.benchchem.com/product/b1582671#history-and-discovery-of-acetylenic-alcohols
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

